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Compound of Interest

Compound Name: Boc-NH-PEG2-CH2CH2COOH

Cat. No.: B1681245 Get Quote

An In-depth Technical Guide on the Safety and Handling of Boc-NH-PEG2-CH2CH2COOH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Boc-NH-
PEG2-CH2CH2COOH (CAS No. 1365655-91-9), a heterobifunctional PEG linker commonly

used in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other bioconjugation

applications. Adherence to the following guidelines is critical to ensure the safety of laboratory

personnel and the integrity of the product.

Chemical Identification and Properties
Boc-NH-PEG2-CH2CH2COOH is a polyethylene glycol (PEG) derivative containing a Boc-

protected amine and a terminal propionic acid. This structure allows for the precise and

sequential conjugation of two different molecules.
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Property Value

CAS Number 1365655-91-9[1][2][3]

Molecular Formula C₁₂H₂₃NO₆[3]

Molecular Weight 277.31 g/mol [3]

Synonyms

Boc-NH-PEG2-acid, t-Boc-N-amido-PEG2-acid,

9-(Boc-amino)-4,7-dioxanonanoic Acid, N-Boc-

3-[2-(2-aminoethoxy)ethoxy]propionic Acid[4]

Appearance Viscous Liquid[2]

Purity >95.0% (HPLC)

Hazard Identification and Classification
According to the Regulation (EC) No 1272/2008, Boc-NH-PEG2-CH2CH2COOH is classified

as an irritant. It is crucial to understand these hazards to implement appropriate safety

measures.

Hazard Classification
(GHS)

Code Statement

Skin Irritation H315 Causes skin irritation.[1]

Serious Eye Irritation H319
Causes serious eye irritation.

[1]

GHS Label Elements:

Pictogram:

Signal Word:Warning[1]

Precautionary Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://static.cymitquimica.com/products/3B/pdf/sds-D5825.pdf
https://www.chemimpex.com/products/49991
https://www.chemsrc.com/en/cas/1365655-91-9_1496893.html
https://www.chemsrc.com/en/cas/1365655-91-9_1496893.html
https://www.chemsrc.com/en/cas/1365655-91-9_1496893.html
https://www.tcichemicals.com/US/en/p/D5825
https://www.chemimpex.com/products/49991
https://www.benchchem.com/product/b1681245?utm_src=pdf-body
https://static.cymitquimica.com/products/3B/pdf/sds-D5825.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-D5825.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-D5825.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Type Code Statement

Prevention P264
Wash skin thoroughly after

handling.[1]

P280
Wear protective gloves/eye

protection/face protection.[1]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[1]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.[1]

P337 + P313
If eye irritation persists: Get

medical advice/attention.[1]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1]

Toxicological Information
While specific quantitative toxicological data for Boc-NH-PEG2-CH2CH2COOH is not readily

available, the primary hazards have been identified as skin and eye irritation.

Toxicological Endpoint Data

Acute Toxicity No information available.[1]

Skin Corrosion/Irritation Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation Category 2 (Causes serious eye irritation).[1]

PBT/vPvB Assessment

This substance is not considered to be

persistent, bioaccumulative, and toxic (PBT), or

very persistent and very bioaccumulative

(vPvB).[1]
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Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate PPE are essential to minimize

exposure and prevent irritation.

Engineering Controls
Work in a well-ventilated area.

Use a local exhaust ventilation system or a chemical fume hood to prevent the generation of

vapor or mist.[1]

Ensure that a safety shower and an eyewash station are readily accessible.[1]

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[1]

Skin Protection: Wear protective gloves resistant to chemicals.[1]

Body Protection: A lab coat should be worn.

Respiratory Protection: Not required under normal conditions of use with adequate

ventilation. If vapors or mists are generated, use a respirator with an appropriate filter.

General Hygiene
Avoid contact with skin, eyes, and clothing.[1]

Wash hands and face thoroughly after handling.[1]

Do not eat, drink, or smoke in laboratory areas.

Take off contaminated clothing and wash it before reuse.[1]

First Aid Measures
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Exposure Route First Aid Instructions

Skin Contact

Immediately wash the affected area with plenty

of soap and water. If skin irritation occurs, seek

medical advice/attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. If eye irritation persists,

get medical advice/attention.[1]

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical advice/attention.[1]

Storage and Stability
Proper storage is crucial for maintaining the quality and stability of the compound.

Condition Recommendation

Storage Temperature Long-term: ≤ -20°C.[2]

Atmosphere
Store under an inert atmosphere (e.g., Nitrogen

or Argon) to prevent oxidation.[5]

Light Keep away from light.[1]

Moisture
Store in a dry place. Avoid exposure to

moisture.[1]

Incompatible Materials Strong oxidizing agents.

Stability
Stable under recommended storage conditions.

[1]

Accidental Release and Disposal
Accidental Release
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Ensure adequate ventilation.

Wear suitable protective equipment, including gloves, goggles, and a lab coat.

Absorb the spill with an inert material (e.g., vermiculite, dry sand, or earth).

Place the absorbed material into a chemical waste container.

Do not flush to sewer.

Disposal
Dispose of waste material in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Protocols: General Methodology for
Irritation Assessment
While specific experimental data for this compound is not published, the following outlines the

general methodologies based on OECD guidelines for assessing the hazards identified.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)
This test evaluates the potential of a substance to cause skin irritation by measuring its

cytotoxic effect on a reconstructed human epidermis model.

Preparation: Reconstructed human epidermis tissues are pre-incubated in a growth medium.

Application: A small volume of the test substance (Boc-NH-PEG2-CH2CH2COOH) is applied

topically to the surface of the tissue. A negative control (e.g., phosphate-buffered saline) and

a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes) at 37°C.

Viability Assessment: After incubation, the tissues are thoroughly rinsed and transferred to a

solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). Viable cells
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reduce the yellow MTT to a blue formazan salt.

Data Analysis: The amount of formazan produced is measured spectrophotometrically. The

cell viability is expressed as a percentage relative to the negative control. A substance is

identified as an irritant if the mean tissue viability is below a defined threshold (e.g., ≤ 50%).

Serious Eye Damage/Irritation: Bovine Corneal Opacity
and Permeability (BCOP) Test (OECD TG 437)
This test assesses the potential for a substance to cause severe eye damage by evaluating its

effect on corneal opacity and permeability in isolated bovine corneas.

Preparation: Freshly isolated bovine corneas are mounted in holders.

Application: The test substance is applied to the epithelial surface of the cornea for a set

exposure time (e.g., 10 minutes).

Opacity Measurement: Corneal opacity is measured using an opacitometer before and after

exposure.

Permeability Measurement: After opacity readings, the permeability of the cornea is

assessed by applying sodium fluorescein dye and measuring the amount that passes

through the cornea into the medium in the posterior chamber using a spectrophotometer.

Data Analysis: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and

permeability values. The substance is classified based on this score, with higher scores

indicating a greater potential for serious eye irritation or damage.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Boc-NH-PEG2-
CH2CH2COOH from receipt to disposal.
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1. Receiving and Storage

2. Laboratory Use

3. Cleanup and Disposal
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Inspect for Damage
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Warm to Room Temp
Before Opening
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Chemical Fume Hood
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- Safety Goggles
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Perform Reaction

Decontaminate Glassware Collect Waste
(Solid & Liquid)
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Click to download full resolution via product page

Caption: Safe handling workflow for Boc-NH-PEG2-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1681245?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/3B/pdf/sds-D5825.pdf
https://www.chemimpex.com/products/49991
https://www.chemsrc.com/en/cas/1365655-91-9_1496893.html
https://www.tcichemicals.com/US/en/p/D5825
https://jenkemusa.com/storage-and-handling-conditions-for-pegs-and-peg-derivatives
https://www.benchchem.com/product/b1681245#boc-nh-peg2-ch2ch2cooh-safety-and-handling
https://www.benchchem.com/product/b1681245#boc-nh-peg2-ch2ch2cooh-safety-and-handling
https://www.benchchem.com/product/b1681245#boc-nh-peg2-ch2ch2cooh-safety-and-handling
https://www.benchchem.com/product/b1681245#boc-nh-peg2-ch2ch2cooh-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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